(2-Methylthiolan-2-yl)methanamine
Overview
Description
“(2-Methylthiolan-2-yl)methanamine” is an organic compound that belongs to the thiolanes family. It is also known as 2-MTMA. The compound has a chemical formula of C6H13NS and a molecular weight of 131.24 . It appears as a liquid .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a thiolane ring with a methyl group and a methanamine group attached to it .Physical And Chemical Properties Analysis
“this compound” is a liquid . Other physical and chemical properties such as boiling point and density are not available .Scientific Research Applications
Synthesis and Characterization
- Synthesis of Novel Compounds: A study demonstrates the synthesis of a 1,3-Dithiolane compound, structurally similar to (2-Methylthiolan-2-yl)methanamine, showing potential in novel chemical compound development (Zhai, 2014).
Analytical Chemistry
- Sensing Metal Ions: Research involving pincer azomethine–thiophene ligands related to this compound indicates potential applications in fluorescence and mass spectrometry for metal ion sensing (Pedras et al., 2007).
Medicinal Chemistry
- Anticancer Activity: Palladium and platinum complexes based on Schiff base ligands, including derivatives of this compound, show promising anticancer activity, suggesting potential therapeutic applications (Mbugua et al., 2020).
Organic Chemistry
- Novel Synthesis Methods: The synthesis of 2-(1-aminoalkyl) piperidines using compounds related to this compound is described, highlighting innovative methods in organic synthesis (Froelich et al., 1996).
Bioorganic Chemistry
- Cytotoxic Effects in Cancer Treatment: Research on Pt(II) complexes with derivatives of this compound shows significant cytotoxic effects on carcinoma cell lines, underscoring potential in cancer treatment (Ferri et al., 2013).
Bone Disorders Treatment
- Bone Formation Enhancement: A compound structurally related to this compound targets the Wnt beta-catenin system, leading to an increase in bone formation, which is beneficial in treating bone disorders (Pelletier et al., 2009).
properties
IUPAC Name |
(2-methylthiolan-2-yl)methanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H13NS/c1-6(5-7)3-2-4-8-6/h2-5,7H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YJPBMPPMCQRVHC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CCCS1)CN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H13NS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
131.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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